
An In-depth Technical Guide to N-(tert-Butyl)-5-
isobutylthiophene-2-sulfonamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-(tert-Butyl)-5-isobutylthiophene-

2-sulfonamide

Cat. No.: B169256 Get Quote

Foreword
This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals on the chemical properties of N-(tert-Butyl)-5-isobutylthiophene-
2-sulfonamide. Due to the limited availability of published experimental data for this specific

compound, this guide summarizes the available physicochemical properties and provides

general experimental methodologies for the synthesis and characterization of related

sulfonamide compounds. Further experimental investigation is required to fully elucidate the

chemical and biological profile of N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide.

Chemical Properties and Data
N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide is a sulfonamide derivative containing a

substituted thiophene ring. While detailed experimental data is scarce, its basic chemical

properties have been identified.

Table 1: Physicochemical Properties of N-(tert-Butyl)-5-
isobutylthiophene-2-sulfonamide
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Property Value Source

Molecular Formula C₁₂H₂₁NO₂S₂ PubChem[1]

Molecular Weight 275.43 g/mol ChemSrc[2]

CAS Number 146013-28-7 BLDpharm[3], EON Biotech[4]

Predicted Boiling Point 375.2 ± 44.0 °C Guidechem[5]

Synonyms

N-tert-butyl-5-(2-

methylpropyl)thiophene-2-

sulfonamide

PubChem[1]

Note: The boiling point is a predicted value and has not been experimentally verified.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of N-(tert-Butyl)-5-
isobutylthiophene-2-sulfonamide are not available in the public domain. However, general

methods for the synthesis of sulfonamides can be adapted. The following represents a

plausible synthetic approach.

General Synthesis of Sulfonamides
A common method for the synthesis of sulfonamides involves the reaction of a sulfonyl chloride

with a primary or secondary amine.

Reaction Scheme:

5-Isobutylthiophene-2-sulfonyl chloride + tert-Butylamine N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide

Base (e.g., Pyridine or Triethylamine)
Solvent (e.g., Dichloromethane or THF)

Click to download full resolution via product page

Caption: General synthesis of N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide.

Experimental Workflow:
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Start

Dissolve 5-isobutylthiophene-2-sulfonyl chloride
in an anhydrous aprotic solvent

Cool the solution to 0 °C

Add tert-butylamine and a base
(e.g., pyridine) dropwise

Stir the reaction mixture at room temperature

Perform aqueous workup to remove
water-soluble byproducts

Extract the product with an organic solvent

Dry the organic layer over an anhydrous salt
(e.g., Na₂SO₄ or MgSO₄)

Concentrate the solution under reduced pressure

Purify the crude product by column chromatography

Characterize the purified product
(NMR, IR, MS)

End
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Caption: A typical experimental workflow for sulfonamide synthesis.
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Detailed Steps:

Reaction Setup: A solution of 5-isobutylthiophene-2-sulfonyl chloride in an anhydrous aprotic

solvent (e.g., dichloromethane or tetrahydrofuran) is prepared in a round-bottom flask under

an inert atmosphere (e.g., nitrogen or argon).

Addition of Reagents: The solution is cooled to 0 °C using an ice bath. A solution of tert-

butylamine and a base (e.g., pyridine or triethylamine) in the same solvent is added dropwise

to the stirred sulfonyl chloride solution.

Reaction: The reaction mixture is allowed to warm to room temperature and stirred for a

specified period (typically several hours to overnight) until the reaction is complete, as

monitored by thin-layer chromatography (TLC).

Workup: The reaction mixture is quenched with water or a dilute acid solution. The organic

layer is separated, and the aqueous layer is extracted with an organic solvent.

Purification: The combined organic layers are washed with brine, dried over an anhydrous

salt (e.g., sodium sulfate or magnesium sulfate), filtered, and concentrated under reduced

pressure. The crude product is then purified by column chromatography on silica gel.

Characterization: The structure and purity of the final product would be confirmed by

spectroscopic methods such as Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS).

Biological Activity and Mechanism of Action
There is no publicly available information on the biological activity or mechanism of action of N-
(tert-Butyl)-5-isobutylthiophene-2-sulfonamide. Sulfonamides as a class of compounds are

known to exhibit a wide range of biological activities, including antibacterial, antifungal, and

anticancer properties.[6] The biological effects of this specific compound would need to be

determined through in vitro and in vivo screening assays.

Potential Signaling Pathways for Investigation
Given the general activities of sulfonamides, the following signaling pathways could be relevant

areas of investigation for N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide.
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N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide

Folate Biosynthesis Pathway
(in microorganisms)

Potential Antibacterial/Antifungal Activity

Carbonic Anhydrase Inhibition

Potential Diuretic/Antiglaucoma Activity

Cell Cycle Regulation
(in cancer cells)

Potential Anticancer Activity

Inflammatory Pathways
(e.g., COX-2)

Potential Anti-inflammatory Activity

Click to download full resolution via product page

Caption: Hypothetical signaling pathways for investigation.

Conclusion
N-(tert-Butyl)-5-isobutylthiophene-2-sulfonamide is a chemical compound with established

basic physicochemical properties but lacks detailed experimental characterization and

biological evaluation in the public literature. This guide provides a summary of the available

data and outlines general methodologies that can be applied to synthesize and study this

compound. Further research is necessary to determine its precise chemical properties,

biological activity, and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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